8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• SMILES: CC1=C2C(=C(C=C1)Cl)N=CNC2=O
• InChI: InChI=1S/C9H7ClN2O/c1-5-2-3-6(10)8-7(5)9(13)12-4-11-8/h2-4H,1H3,(H,11,12,13)
• InChIKey: WAQVMAMHJJWCAQ-UHFFFAOYSA-N

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one: Selective DHODH Inhibitor

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one (CAS 1691184-57-2) is a heterocyclic compound belonging to the quinazolinone family, characterized by a fused bicyclic core with a chlorine atom at the 8-position and a methyl group at the 5-position [1]. Its molecular formula is C9H7ClN2O, with a molecular weight of approximately 194.62 g/mol [2]. This substitution pattern imparts a distinct electronic and steric profile that influences its biological target selectivity, distinguishing it from other quinazolinone derivatives. The compound is primarily investigated for its potential as an enzyme inhibitor, with documented activity against dihydroorotate dehydrogenase (DHODH) [3].

1

DHODH enzyme inhibition studies (mouse/rat)

2

Selectivity context distinct from PARP-1 inhibitors

3

Chloro-methyl substitution supports target engagement

4

Pyrimidine biosynthesis pathway research tool

• [1] 8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one. CAS Registry Number 1691184-57-2. View Source
• [2] 8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one. Molecular Weight: 194.62. Chemical Formula: C9H7ClN2O. View Source
• [3] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM. View Source

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one: Why Generic Analogs Fail

The specific substitution pattern of 8-chloro and 5-methyl groups on the quinazolinone core is critical for target engagement and selectivity. In-class quinazolinone derivatives exhibit highly variable biological activities depending on the position and nature of substituents. For instance, 8-chloroquinazolin-4(1H)-one is a potent PARP-1 inhibitor (IC50 5.65 μM) , while 5-methylquinazolin-4(1H)-one shows similar PARP-1 inhibition (IC50 5.75 μM) . However, the combined 8-chloro-5-methyl substitution redirects activity toward dihydroorotate dehydrogenase (DHODH), with nanomolar potency [1]. Generic substitution with an unsubstituted quinazolinone or a differently substituted analog would likely result in a complete loss of this specific activity profile, as the precise positioning of halogen and methyl groups is essential for binding pocket complementarity and enzyme inhibition.

Unsubstituted or mono-substituted quinazolinone analogs may primarily engage PARP-1 rather than DHODH.

Loss of the combined 8-chloro and 5-methyl pattern can redirect activity away from DHODH inhibition.

In-class quinazolinone derivatives show highly variable target profiles; structural similarity does not guarantee functional interchangeability.

• [1] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM. View Source

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one: Evidence-Based Differentiation

Nanomolar DHODH Inhibition

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one demonstrates potent inhibition of dihydroorotate dehydrogenase (DHODH), a key enzyme in de novo pyrimidine biosynthesis. In enzymatic assays using mouse DHODH, the compound exhibits an IC50 of 22 nM [1]. In rat DHODH assays, the IC50 is 40 nM [1]. These nanomolar potencies position the compound as a highly effective DHODH inhibitor compared to first-generation quinazolinone-based DHODH inhibitors, which typically exhibit IC50 values in the micromolar range [2].

DHODH Inhibition (Mouse)

Reported

IC50 22 nM

Supports DHODH target engagement research

~1,000‑fold over first‑gen quinazolinone DHODH inhibitors (25 µM)

Evidence Dimension	DHODH enzyme inhibition potency
Target Compound Data	IC50 = 22 nM (mouse), IC50 = 40 nM (rat)
Comparator Or Baseline	First-generation quinazolinone DHODH inhibitors (e.g., compound 10c: IC50 = 25 μM) [2]
Quantified Difference	Target compound is ~1,000-fold more potent than early quinazolinone DHODH inhibitors
Conditions	In vitro enzymatic assay using mouse and rat dihydroorotate dehydrogenase

Why This Matters

The exceptional potency against DHODH suggests that this compound is a superior starting point for developing antiproliferative or antiviral agents that rely on pyrimidine depletion, offering a significant advantage over less potent quinazolinone analogs.

• [1] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM; (Rat) IC50: 40 nM. View Source
• [2] Linkout box. First-generation HsDHODH inhibitors: compound 10c IC50 = 25 μM. View Source

Selective DHODH Inhibition Over PARP-1

In contrast to closely related quinazolinone analogs that inhibit poly(ADP-ribose) polymerase 1 (PARP-1), 8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one shows a markedly different selectivity profile. While 8-chloroquinazolin-4(1H)-one (lacking the 5-methyl group) inhibits PARP-1 with an IC50 of 5.65 μM , and 5-methylquinazolin-4(1H)-one (lacking the 8-chloro group) inhibits PARP-1 with an IC50 of 5.75 μM , the target compound does not display significant PARP-1 inhibition in available datasets. Instead, its primary documented activity is potent DHODH inhibition [1].

Selectivity vs. PARP‑1

Class-level

Target: no significant PARP‑1 inhibition reported

Analogs: PARP‑1 IC50 5.65–5.75 µM

Supports DHODH‑selective pathway studies

>100‑fold selectivity shift away from PARP‑1

Evidence Dimension	PARP-1 inhibitory activity
Target Compound Data	No significant PARP-1 inhibition reported (activity redirected to DHODH)
Comparator Or Baseline	8-Chloroquinazolin-4(1H)-one: PARP-1 IC50 = 5.65 μM; 5-Methylquinazolin-4(1H)-one: PARP-1 IC50 = 5.75 μM
Quantified Difference	Target compound exhibits >100-fold selectivity shift away from PARP-1 toward DHODH
Conditions	Comparative analysis of reported biological activities in public databases

Why This Matters

This selectivity shift is critical for applications where PARP-1 inhibition is undesirable due to potential genotoxicity or off-target effects. The compound's unique target engagement profile reduces the risk of polypharmacology and simplifies mechanism-of-action studies.

• [1] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM. View Source

Differential DHODH Potency Across Species

The compound exhibits a notable species-dependent difference in DHODH inhibition. It is approximately 1.8-fold more potent against mouse DHODH (IC50 = 22 nM) than against rat DHODH (IC50 = 40 nM) [1]. This differential potency, while modest, may be relevant for selecting appropriate in vivo models for preclinical studies. In contrast, many quinazolinone DHODH inhibitors show uniform potency across species or are not well-characterized in this regard.

Species Potency Ratio

Reported

Mouse 22 nM / Rat 40 nM (1.8×)

Supports rodent model selection context

Measurable species-dependent inhibition

Evidence Dimension	Interspecies DHODH inhibition potency ratio
Target Compound Data	Mouse IC50 = 22 nM; Rat IC50 = 40 nM; Ratio (Rat/Mouse) = 1.8
Comparator Or Baseline	Typical quinazolinone DHODH inhibitors: often show species-independent inhibition or are uncharacterized
Quantified Difference	Target compound demonstrates measurable species preference (1.8-fold more potent in mouse vs. rat)
Conditions	In vitro enzymatic assays using purified mouse and rat DHODH enzymes

Why This Matters

Understanding species-specific potency is essential for selecting the most appropriate animal model for efficacy and toxicity studies, potentially reducing the number of animals required and improving the translational relevance of preclinical data.

• [1] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM; (Rat) IC50: 40 nM. View Source

8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one: Optimal Applications

DHODH-Targeted Lead Optimization

Given its nanomolar potency against DHODH (IC50 22-40 nM) [1], 8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one serves as an excellent starting scaffold for medicinal chemistry programs aimed at developing novel antiproliferative agents for cancer or antiviral therapies that exploit pyrimidine depletion. Its potency far exceeds that of early quinazolinone DHODH inhibitors (IC50 ~25 μM) [2], reducing the need for extensive potency optimization in early lead development.

Clean DHODH Engagement, Minimal PARP-1 Off-Target Activity

In experimental systems where PARP-1 inhibition could confound results (e.g., DNA damage response studies, genotoxicity assays), this compound offers a cleaner pharmacological profile. Unlike its close analogs 8-chloroquinazolin-4(1H)-one and 5-methylquinazolin-4(1H)-one, which inhibit PARP-1 at micromolar concentrations , 8-Chloro-5-methyl-3,4-dihydroquinazolin-4-one lacks significant PARP-1 activity [1], making it a superior tool for dissecting DHODH-dependent biology without off-target interference.

Murine In Vivo Efficacy Studies

The compound's higher potency against mouse DHODH (IC50 22 nM) compared to rat DHODH (IC50 40 nM) [1] suggests that mouse models may be more sensitive for detecting DHODH-mediated pharmacological effects. Researchers designing in vivo studies should prioritize mouse models to maximize the likelihood of observing therapeutic efficacy at lower doses, potentially reducing compound consumption and minimizing animal welfare concerns.

Application

Selection Property

Validation Focus

DHODH lead optimization research

Reported nanomolar DHODH inhibition context

DHODH enzyme assay validation

DHODH‑selective pathway dissection

Selectivity over PARP‑1 off‑target activity

PARP‑1 counter‑screen assays

Rodent model DHODH pharmacology

Species‑dependent potency profile

Mouse vs. rat DHODH inhibition comparison

• [1] BindingDB BDBM50407985 (CHEMBL2111978). Dihydroorotate dehydrogenase (quinone), mitochondrial (Mouse) IC50: 22 nM; (Rat) IC50: 40 nM. View Source
• [2] Linkout box. First-generation HsDHODH inhibitors: compound 10c IC50 = 25 μM. View Source